Cas no 2758004-90-7 (9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine)

• Product Name: 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine
• CAS No: 2758004-90-7
• MF: C₁₁H₁₁N₇O₂
• MW: 273.250740289688
• CID: 5559797
• PubChem ID: 165997097
• Update Time: 2025-07-18

9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37339793
• 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine
• 2758004-90-7

• Inchi： 1S/C11H11N7O2/c1-19-6-3-7(20-2)17-11(16-6)18-5-15-8-9(12)13-4-14-10(8)18/h3-5H,1-2H3,(H2,12,13,14)
• InChI Key： KDNZYGBWKGIKJM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC(=N1)N1C=NC2C(N)=NC=NC1=2)OC

Computed Properties

• Exact Mass: 273.09742262g/mol
• Monoisotopic Mass: 273.09742262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 114Ų

Additional information on 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine

Introduction to 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine (CAS No. 2758004-90-7)

9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine (CAS No. 2758004-90-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of purine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine features a purine core with a substituted pyrimidine moiety. The presence of methoxy groups on the pyrimidine ring enhances the compound's solubility and bioavailability, making it a promising candidate for drug development. Recent studies have highlighted its potential as a lead compound for various therapeutic targets.

In the context of medicinal chemistry, the design and synthesis of purine derivatives have been a focal point due to their involvement in numerous biological processes. The 4,6-dimethoxypyrimidin-2-yl substitution on the purine core has been shown to modulate the binding affinity and selectivity of the compound towards specific receptors and enzymes. This modulation is crucial for optimizing the therapeutic index and minimizing side effects.

One of the key areas of research involving 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine is its potential as an antiviral agent. Studies have demonstrated that this compound exhibits potent antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is thought to involve the inhibition of viral replication through interference with viral enzymes such as DNA polymerase and reverse transcriptase.

Beyond antiviral applications, 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective cytotoxicity observed in these studies suggests that 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine could be developed into an effective anticancer agent with minimal toxicity to normal cells.

The pharmacokinetic properties of 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its intended target in sufficient concentrations while minimizing systemic exposure and potential side effects.

To further enhance the therapeutic potential of 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine, researchers are exploring various prodrug strategies. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. This approach can improve drug delivery, increase bioavailability, and reduce toxicity. Recent advancements in prodrug design have led to the development of novel formulations that show improved pharmacological profiles compared to the parent compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and potentially bringing it to market as a new therapeutic option.

In conclusion, 9-(4,6-dimethoxypyrimidin-2-yl)-9H-purin-6-amine (CAS No. 2758004-90-7) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in treating various diseases such as viral infections and cancer. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the pharmaceutical arsenal.